Cas no 67746-43-4 (Dibenzyl N,N-Diethylphosphoramidite, Technical Grade)

Dibenzyl N,N-Diethylphosphoramidite (Technical Grade) is a phosphoramidite reagent commonly employed in organic synthesis, particularly in the preparation of phosphite and phosphate derivatives. Its technical grade purity makes it suitable for applications where high reactivity and cost-effectiveness are prioritized over ultra-high purity. The compound features a diethylamino group and benzyl protecting groups, offering stability while allowing selective deprotection under mild conditions. It is frequently utilized in oligonucleotide synthesis, catalysis, and as a precursor for phosphorus-containing ligands. The technical grade ensures reliable performance in industrial and research settings where precise stoichiometric control is essential. Proper handling under inert conditions is recommended due to its moisture sensitivity.
Dibenzyl N,N-Diethylphosphoramidite, Technical Grade structure
67746-43-4 structure
Product Name:Dibenzyl N,N-Diethylphosphoramidite, Technical Grade
CAS No:67746-43-4
MF:C18H24NO2P
MW:317.362425804138
CID:58629
PubChem ID:24862337
Update Time:2025-06-07

Dibenzyl N,N-Diethylphosphoramidite, Technical Grade Chemical and Physical Properties

Names and Identifiers

    • Dibenzyl diethylphosphoramidite
    • Dibenzyl-N,N-diethyl Phosphoramidite
    • Dibenzyl N,N-Diethylphosphoramidite
    • DIBENZYL N,N-DIETHYLPHOSPHORAMIDITE, TECHNICAL GRADE
    • N-bis(phenylmethoxy)phosphanyl-N-ethylethanamine
    • TTC
    • 67746-43-4
    • MFCD00191987
    • Dibenzyl N,N-diethylphosphoramidite, technical grade, 85%
    • DTXSID40407973
    • FT-0624663
    • N-Boc-trans-4-hydroxy-D-proline?methylester
    • AKOS015889556
    • NLGUJOVLAXLSMX-UHFFFAOYSA-N
    • SCHEMBL386616
    • Phosphoramidous acid, diethyl-, bis(phenylmethyl) ester
    • DB-009656
    • DIBENZYLDIETHYLPHOSPHORAMIDITE
    • Dibenzyl N,N-Diethylphosphoramidite, Technical Grade
    • MDL： MFCD00191987
    • Inchi： 1S/C18H24NO2P/c1-3-19(4-2)22(20-15-17-11-7-5-8-12-17)21-16-18-13-9-6-10-14-18/h5-14H,3-4,15-16H2,1-2H3
    • InChI Key： NLGUJOVLAXLSMX-UHFFFAOYSA-N
    • SMILES： P(N(CC)CC)(OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 317.15400
  • Monoisotopic Mass: 317.154466
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 21.7

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.06 g/mL at 25 °C(lit.)
  • Boiling Point: 360 °C at 760 mmHg
  • Flash Point: Fahrenheit: 93.2 ° f
    Celsius: 34 ° c
  • Refractive Index: n20/D 1.545(lit.)
  • Solubility: Soluble in chloroform.
  • PSA: 35.29000
  • LogP: 4.98870
  • Vapor Pressure: 0.71 psi ( 55 °C)
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not available

Dibenzyl N,N-Diethylphosphoramidite, Technical Grade Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Warning
  • Hazard Statement： H226-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：UN 1993
  • WGK Germany：3
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： S16; S26; S37/39
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： Xi
  • HazardClass：3.2
  • PackingGroup：III
  • Storage Condition：2-8°C
  • Packing Group：III
  • Hazard Level：3.2
  • Risk Phrases：R10; R36/37/38
  • Packing Group：III
  • Safety Term：3.2

Dibenzyl N,N-Diethylphosphoramidite, Technical Grade Pricemore >>

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